2-cyano-N-[4-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: 2-cyano-N-[4-(trifluoromethoxy)phenyl]acetamide
• InChI: InChI=1S/C10H7F3N2O2/c11-10(12,13)17-8-3-1-7(2-4-8)15-9(16)5-6-14/h1-4H,5H2,(H,15,16)
• InChI Key: RCYAMEKUNPRZAA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CC#N)OC(F)(F)F
• Molecular Formula: C10H7F3N2O2
• DSSTOX Substance ID: DTXSID40361142
• Molecular Weight: 244.17 g/mol
• CAS RN: 152418-52-5

Description

Synthesis Analysis

The synthesis of cyanoacetamides like 2-cyano-N-[4-(trifluoromethoxy)phenyl]acetamide may be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Molecular Structure Analysis

The molecular formula of 2-cyano-N-[4-(trifluoromethoxy)phenyl]acetamide is C10H7F3N2O2. Its average mass is 244.170 Da and its monoisotopic mass is 244.045959 Da.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are privileged structures and are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Physical And Chemical Properties Analysis

The molecular weight of 2-cyano-N-[4-(trifluoromethoxy)phenyl]acetamide is 228.18. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the search results.

Scientific Research Applications

• Synthesis of Novel Compounds:

  • Man-li Yang (2008) synthesized novel 2-(4-cyano-3-fluoro-phenoxy)-N-(substituted phenyl) acetamides using 3-fluoro-4-cyanophenol as a primary compound (Yang Man-li, 2008).

• Electrophilic Fluorinating Agent:

  • Banks et al. (1996) described Perfluoro-[N-(4-pyridyl)acetamide] as an effective site-selective electrophilic fluorinating agent (Banks, Besheesh, & Tsiliopoulos, 1996).

• Synthesis of Heterocyclic Compounds:

  • Fadda et al. (2010) used 2-Cyano-N-(tetrahydrocarbazole)acetamide for synthesizing arylazocarbazole derivatives, demonstrating its utility in heterocyclic synthesis (Fadda, Etman, Sarhan, & El-Hadidy, 2010).
  • Gouda (2014) explored 2-cyano-N-(4-sulfamoylphenyl) acetamide as a synthon in heterocyclic synthesis, highlighting its role in the synthesis of polyfunctionalized heterocyclic compounds (Gouda, 2014).

• Antimicrobial Applications:

  • Darwish et al. (2014) synthesized various heterocycles using 2-cyano-N-(4-{[(5-methylisoxazol3-yl)amino]sulfonyl}phenyl)acetamide, and evaluated their in vitro antibacterial and antifungal activities (Darwish, Atia, & Farag, 2014).

• Antitumor Activity:

  • Fahim et al. (2019) discussed the synthesis and antitumor activity of novel pyrimidiopyrazole derivatives from 2-cyano-N-(2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl) acetamide (Fahim, Elshikh, & Darwish, 2019).

Mechanism of Action

The compound is a selective inhibitor of the enzyme Bruton’s tyrosine kinase (BTK). BTK is a key regulator of the B cell receptor signaling pathway, and its inhibition can lead to the death of malignant B cells, which is why BTK inhibitors like this compound are being investigated for their potential use in treating diseases like cancer.

Safety and Hazards

According to the safety data sheet, 2-cyano-N-[4-(trifluoromethoxy)phenyl]acetamide is harmful if swallowed and harmful to aquatic life with long-lasting effects. Precautionary measures include calling a poison center or doctor if one feels unwell after swallowing.

Future Directions

The main objective of the present survey is to provide a comprehensive account of the synthetic utility of N-aryl and/or heteryl cyanoacetamides in building various organic heterocycles, and to highlight their potential in evolving better chemotherapeutic agents. The compound’s potential as a therapeutic agent, particularly as a selective inhibitor of BTK, suggests it may have future applications in the treatment of diseases like cancer.